Cas no 245524-94-1 (4-chloro-6-nitro-1H-indole)

• Product Name: 4-chloro-6-nitro-1H-indole
• CAS No: 245524-94-1
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12405205
• CID: 840455
• PubChem ID: 15868844
• Update Time: 2025-11-02

4-chloro-6-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-nitro-1H-indazole
• 4-chloro-6-nitro-1H-indole
• 1H-Indole, 4-chloro-6-nitro-
• SCHEMBL915292
• VJA52494
• SB15238
• 4-Chloro-6-nitroindole
• CS-0103506
• MFCD12405205
• D76365
• 245524-94-1

• MDL： MFCD12405205
• Inchi： 1S/C8H5ClN2O2/c9-7-3-5(11(12)13)4-8-6(7)1-2-10-8/h1-4,10H
• InChI Key： LVUXYHRYTRBKLD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-chloro-6-nitro-1H-indole

4-Chloro-6-nitro-1H-indole (CAS No. 245524-94-1): A Comprehensive Overview of Properties, Applications, and Market Trends

4-Chloro-6-nitro-1H-indole (CAS No. 245524-94-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted indole derivative exhibits unique chemical properties that make it valuable for various synthetic applications. With the increasing demand for indole-based compounds in drug discovery, understanding this molecule's characteristics and potential uses becomes crucial for researchers and industry professionals.

The molecular structure of 4-chloro-6-nitro-1H-indole features both chloro and nitro functional groups attached to the indole scaffold, creating distinct electronic properties. Recent studies in medicinal chemistry highlight how such modifications can significantly alter biological activity. Many researchers are investigating whether nitroindole derivatives could serve as building blocks for novel antimicrobial agents or anticancer compounds, given the current global focus on addressing antibiotic resistance and oncology treatments.

In synthetic chemistry applications, 4-chloro-6-nitro-1H-indole serves as a versatile intermediate. Its reactivity patterns make it particularly useful for constructing more complex heterocyclic systems. The compound's chloro group offers excellent leaving group potential, while the nitro group can be reduced to amines or participate in various cyclization reactions. These properties have led to growing interest from pharmaceutical companies exploring new small molecule therapeutics.

From a commercial perspective, the market for indole derivatives like 4-chloro-6-nitro-1H-indole has seen steady growth, particularly in regions with strong pharmaceutical R&D sectors. Suppliers often face questions about the compound's purity specifications, storage conditions, and scale-up potential. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to ensure quality control during production and distribution.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for nitroindole compounds. Researchers are exploring catalytic methods and alternative nitration procedures that could reduce environmental impact while maintaining high yields. This aligns with the broader industry trend toward eco-friendly chemical production and meets increasing regulatory requirements worldwide.

The stability profile of 4-chloro-6-nitro-1H-indole makes it suitable for various experimental conditions, though proper handling protocols should always be followed. Its crystallographic properties have been studied to understand solid-state behavior, which is particularly important for formulation scientists working on drug development projects. Many research teams are examining how structural modifications might enhance solubility or bioavailability of related compounds.

In the context of drug discovery, the indole nucleus represents one of the most privileged scaffolds in medicinal chemistry. The specific substitution pattern in 4-chloro-6-nitro-1H-indole offers unique opportunities for structure-activity relationship studies. Current literature suggests potential applications in developing enzyme inhibitors or receptor modulators, though extensive pharmacological evaluation would be required to confirm any therapeutic potential.

Analytical chemists frequently inquire about the best methods for characterizing 4-chloro-6-nitro-1H-indole and its derivatives. Standard techniques include mass spectrometry for molecular weight confirmation and various chromatographic methods for purity assessment. The compound's distinct UV-Vis absorption characteristics also make it suitable for certain spectroscopic applications in research settings.

Looking toward future applications, the versatility of 4-chloro-6-nitro-1H-indole suggests it may play a role in emerging areas such as materials science or organic electronics. Its conjugated system and functional group arrangement could potentially contribute to the development of novel organic semiconductors or photoactive materials. However, these applications remain largely exploratory at present.

For researchers considering working with 4-chloro-6-nitro-1H-indole, it's important to consult current literature on its synthetic protocols and handling considerations. The compound's growing importance in pharmaceutical intermediates development warrants continued investigation into its reactivity and potential applications. As with all specialized chemicals, proper safety assessments should precede any experimental work.

The global scientific community's interest in functionalized indoles continues to expand, with 4-chloro-6-nitro-1H-indole representing an interesting case study in how simple modifications can create valuable research tools. Its combination of electron-withdrawing groups on the aromatic system provides a distinctive chemical personality that synthetic chemists can exploit for diverse molecular constructions.

In conclusion, 4-chloro-6-nitro-1H-indole (CAS No. 245524-94-1) stands as an important building block in modern organic synthesis, particularly for pharmaceutical applications. Its unique structural features and reactivity profile ensure it will remain relevant as researchers develop new heterocyclic compounds for various scientific and industrial purposes. The compound exemplifies how targeted modifications to core scaffolds can yield specialized intermediates with broad utility across multiple chemistry disciplines.